Cas no 16354-54-4 (Benz[a]anthracene,12-methyl-7-propyl-)
16354-54-4 structure
Product Name:Benz[a]anthracene,12-methyl-7-propyl-
Benz[a]anthracene,12-methyl-7-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracene,12-methyl-7-propyl-
- 12-methyl-7-propylbenzo[a]anthracene
- BRN 3317615
- 12-Methyl-7-propylbenz(a)anthracene
- YQKGLNLJXKJWSN-UHFFFAOYSA-N
- 16354-54-4
- DTXSID10167613
- 12-Methyl-7-propylbenz[a]anthracene
- Benz(a)anthracene, 12-methyl-7-propyl-
-
- Inchi: 1S/C22H20/c1-3-8-19-20-12-7-6-10-17(20)15(2)22-18-11-5-4-9-16(18)13-14-21(19)22/h4-7,9-14H,3,8H2,1-2H3
- InChI Key: YQKGLNLJXKJWSN-UHFFFAOYSA-N
- SMILES: C1(CCC)C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC=12
Computed Properties
- Exact Mass: 284.1566
- Monoisotopic Mass: 284.156501
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.104
- Boiling Point: 480.5°Cat760mmHg
- Flash Point: 239.6°C
- Refractive Index: 1.693
- PSA: 0
Benz[a]anthracene,12-methyl-7-propyl- Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
16354-54-4 (Benz[a]anthracene,12-methyl-7-propyl-) Related Products
- 15374-45-5(1,2-Bis(1-naphthyl)ethane)
- 10394-57-7(Phenanthrene, 9-butyl-)
- 1732-13-4(1,2,3,6,7,8-Hexahydropyrene)
- 17088-22-1(Pyrene, 1-ethyl-)
- 3674-75-7(9-Ethylphenanthrene)
- 1127-76-0(1-Ethylnaphthalene)
- 127833-53-8(1-4-(2-Phenylethyl)benzylnaphthalene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk